Cas no 312605-01-9 (ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 312605-01-9
• MF: C₁₉H₁₅ClN₂O₃S
• MW: 386.852002382278
• CID: 6006943
• PubChem ID: 3660832
• Update Time: 2025-06-09

ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate
• ethyl 2-(3-chlorobenzamido)-4-phenylthiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[(3-chlorobenzoyl)amino]-4-phenyl-, ethyl ester
• AKOS001592749
• 312605-01-9
• F0018-0091
• Oprea1_132601
• SR-01000398374
• SR-01000398374-1
• ethyl 2-[(3-chlorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
• ZINC01509248

• Inchi： 1S/C19H15ClN2O3S/c1-2-25-18(24)16-15(12-7-4-3-5-8-12)21-19(26-16)22-17(23)13-9-6-10-14(20)11-13/h3-11H,2H2,1H3,(H,21,22,23)
• InChI Key： OXYUJQFOBDSEDI-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1NC(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 386.0491912g/mol
• Monoisotopic Mass: 386.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• pka: 6.30±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate

Professional Introduction to Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate (CAS No: 312605-01-9)

Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate (CAS No: 312605-01-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole scaffold, which is well-documented for its broad spectrum of biological activities and pharmacological relevance. The structural features of this molecule, particularly the presence of a chlorobenzamide moiety and a phenyl group, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate involve intricate organic reactions that require precise control over reaction conditions and reagent selection. The chlorobenzamide part of the molecule is particularly interesting as it can serve as a versatile pharmacophore for designing drugs that interact with specific biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various proteins, which has accelerated the drug discovery process.

In the realm of medicinal chemistry, thiazole derivatives have been extensively studied due to their ability to modulate multiple biological pathways. The phenyl group in Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate enhances the lipophilicity of the molecule, making it more suitable for crossing biological membranes. This property is crucial for developing drugs that need to reach intracellular targets effectively. Moreover, the carboxylate ester group at the 5-position of the thiazole ring can be hydrolyzed in vivo to release a free carboxylic acid, which may influence the compound's pharmacokinetic profile.

Recent research has highlighted the potential of Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate as a lead compound for developing novel therapeutic agents. Studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and inflammatory disorders. The chlorobenzamide moiety has been found to interact with enzymes and receptors involved in cell signaling pathways, suggesting its potential as an inhibitor or modulator. For instance, preliminary in vitro studies have demonstrated that certain analogs of this compound can inhibit the activity of kinases, which are key targets in oncology research.

The role of computational methods in optimizing the structure-activity relationships (SAR) of Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate cannot be overstated. Molecular docking simulations have been employed to identify optimal binding poses and to predict the efficacy of different analogs. These simulations have provided valuable insights into how modifications at various positions of the molecule can enhance its biological activity. For example, replacing the chloro substituent with other halogens or alkyl groups has been explored as a strategy to improve potency and selectivity.

The pharmacokinetic properties of Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate are also subjects of intense investigation. Researchers are particularly interested in understanding how this compound is metabolized in vivo and how its degradation products affect its overall efficacy. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the metabolic pathways of this compound. These studies have revealed that Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate undergoes multiple stages of biotransformation before being excreted from the body.

The development of novel drug candidates often involves iterative optimization processes where initial hits are refined through structural modifications based on experimental data and computational predictions. Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate serves as an excellent example of how structural diversification can lead to more effective therapeutic agents. By systematically altering functional groups and exploring different chemical libraries, researchers aim to identify compounds that exhibit superior pharmacological profiles compared to their predecessors.

The impact of Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxylate on drug discovery extends beyond academic research; it also has implications for industrial applications in pharmaceutical manufacturing. Companies specializing in custom synthesis have reported increased demand for this compound due to its potential as an intermediate in producing novel drugs. The ability to synthesize complex molecules like this one with high purity and yield is critical for ensuring that pharmaceutical products meet stringent regulatory standards.

In conclusion, Ethyl 2-(3-chlorobenzamido)-4-phenyl-1,3-thiazole-5-carboxyllate (CAS No: 312605-01-9) represents a significant advancement in medicinal chemistry research. Its unique structural features make it a promising candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in pharmaceutical innovation.